Cas no 2580206-50-2 (Tert-butyl 6,6-dimethylpiperidine-3-carboxylate)

• Product Name: Tert-butyl 6,6-dimethylpiperidine-3-carboxylate
• CAS No: 2580206-50-2
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5659597
• PubChem ID: 165895098
• Update Time: 2025-11-05

Tert-butyl 6,6-dimethylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6,6-dimethylpiperidine-3-carboxylate
• EN300-27731508
• 2580206-50-2
• Tert-butyl 6,6-dimethylpiperidine-3-carboxylate

• Inchi： 1S/C12H23NO2/c1-11(2,3)15-10(14)9-6-7-12(4,5)13-8-9/h9,13H,6-8H2,1-5H3
• InChI Key： WMHAPPXFNPSIKB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 6,6-dimethylpiperidine-3-carboxylate

Comprehensive Overview of Tert-butyl 6,6-dimethylpiperidine-3-carboxylate (CAS No. 2580206-50-2)

Tert-butyl 6,6-dimethylpiperidine-3-carboxylate (CAS No. 2580206-50-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl ester and 6,6-dimethylpiperidine backbone, make it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of bioactive molecules targeting neurological and metabolic disorders.

The growing interest in piperidine derivatives like Tert-butyl 6,6-dimethylpiperidine-3-carboxylate stems from their versatility in medicinal chemistry. Recent studies highlight their role in modulating enzyme activity and receptor binding, aligning with trends in personalized medicine. Questions such as "How to synthesize Tert-butyl 6,6-dimethylpiperidine-3-carboxylate?" or "Applications of CAS 2580206-50-2 in drug development" frequently appear in scientific forums, reflecting its relevance.

From a synthetic perspective, this compound’s carboxylate group offers reactivity for further functionalization, enabling the creation of diverse analogs. Its stability under physiological conditions also makes it a candidate for prodrug design—a hot topic in AI-driven drug optimization workflows. Searches for "piperidine carboxylate solubility" or "tert-butyl ester hydrolysis kinetics" underscore practical concerns among chemists.

Environmental and regulatory aspects further drive discussions around CAS 2580206-50-2. While not classified as hazardous, its handling requires standard laboratory precautions. Sustainable synthesis methods, such as catalytic esterification, align with the industry’s shift toward green chemistry—addressing queries like "eco-friendly synthesis of Tert-butyl 6,6-dimethylpiperidine-3-carboxylate."

In conclusion, Tert-butyl 6,6-dimethylpiperidine-3-carboxylate exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications and search-friendly keywords ("2580206-50-2 supplier", "piperidine carboxylate NMR data") ensure its prominence in both academic and industrial research.